(4-Ethoxypyrazol-1-yl)-acetic acid
Overview
Description
((4-Ethoxypyrazol-1-yl)-acetic acid), also known as EPAA, is a compound derived from the ethoxy group of pyrazole and acetic acid. It is a colorless, odorless, and slightly water-soluble compound that has been studied extensively in recent years. EPAA has a wide range of applications in the scientific research field, including synthesis and drug development.
Mechanism of Action
The mechanism of action of (4-Ethoxypyrazol-1-yl)-acetic acid is not fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, which prevents them from catalyzing certain reactions. Additionally, (4-Ethoxypyrazol-1-yl)-acetic acid has been shown to interact with certain proteins, which alters their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of (4-Ethoxypyrazol-1-yl)-acetic acid are still being studied. However, it has been shown to have anti-inflammatory and antioxidant effects in animal models. Additionally, (4-Ethoxypyrazol-1-yl)-acetic acid has been shown to have anti-cancer effects in some cell lines.
Advantages and Limitations for Lab Experiments
The main advantage of using (4-Ethoxypyrazol-1-yl)-acetic acid in laboratory experiments is that it is a relatively inexpensive and readily available compound. Additionally, (4-Ethoxypyrazol-1-yl)-acetic acid is relatively stable, which makes it suitable for use in a wide range of experiments. However, (4-Ethoxypyrazol-1-yl)-acetic acid is not soluble in water, which can limit its use in some experiments.
Future Directions
The future of (4-Ethoxypyrazol-1-yl)-acetic acid is promising. Researchers are continuing to study its potential applications in the synthesis of drugs and other materials. Additionally, researchers are exploring the potential of (4-Ethoxypyrazol-1-yl)-acetic acid to treat various diseases, such as cancer, inflammation, and neurological disorders. Finally, (4-Ethoxypyrazol-1-yl)-acetic acid is being studied for its potential to be used as a biomarker for the diagnosis and prognosis of various diseases.
Scientific Research Applications
(4-Ethoxypyrazol-1-yl)-acetic acid has a wide range of applications in the scientific research field. It has been used in the synthesis of drugs, such as antibiotics, antifungals, and antivirals. It has also been used in the synthesis of polymers, catalysts, and other materials. Additionally, (4-Ethoxypyrazol-1-yl)-acetic acid has been used to study the structure and function of proteins, enzymes, and other biological molecules.
properties
IUPAC Name |
2-(4-ethoxypyrazol-1-yl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O3/c1-2-12-6-3-8-9(4-6)5-7(10)11/h3-4H,2,5H2,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JRINSXAXJFXQSQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CN(N=C1)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Ethoxypyrazol-1-yl)-acetic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(9H-Fluoren-9-ylmethoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid](/img/structure/B1450109.png)
![4-Fluoro-3-[(7-fluoro-imidazo[1,2-a]pyridine-3-carbonyl)-amino]-benzoic acid](/img/structure/B1450110.png)
![Ethyl 5-Chloroimidazo[1,2-C]Thieno[3,2-E]Pyrimidine-2-Carboxylate](/img/structure/B1450112.png)
![2-[(tert-Butoxy)carbonyl]-octahydro-1H-isoindole-3a-carboxylic acid](/img/structure/B1450115.png)
![2-Oxo-2,6,7,8,9,10-hexahydro-1H-6,10-methanoazepino[4,5-g]quinoxaline 4-oxide](/img/structure/B1450117.png)
